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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458 Get Quote

Essential guidelines for the safe handling and disposal of 3-Bromo-1-propanol, ensuring the

protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount. 3-Bromo-1-propanol, a common reagent in organic synthesis,

is classified as a hazardous material, necessitating specific procedures for its disposal. This

guide provides immediate, essential safety and logistical information to manage 3-Bromo-1-
propanol waste effectively.

Immediate Safety and Spill Response
In the event of a spill or accidental release, immediate and appropriate action is critical to

mitigate exposure and prevent environmental contamination. Always handle 3-Bromo-1-
propanol in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles or a face shield are mandatory.

Hand Protection: Use chemical-resistant gloves; standard gloves may not provide adequate

protection.

Body Protection: A lab coat or other impervious clothing should be worn to prevent skin

contact.[1]
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Respiratory Protection: If working outside a fume hood or if vapors are generated, a NIOSH-

approved respirator with an organic vapor cartridge is required.[1][2][3]

Spill Cleanup Protocol:

Evacuate and Ventilate: Alert others in the vicinity and evacuate the area if the spill is

significant. Ensure adequate ventilation.[1][4]

Remove Ignition Sources: Eliminate all potential sources of ignition in the area.[2][3]

Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or a

commercial absorbent to contain the liquid.[1][4] Prevent the spill from entering drains.[1][4]

Collection: Carefully collect the absorbed material and any contaminated items (e.g., gloves,

absorbent pads) into a designated, leak-proof, and chemically compatible container.[2][3][4]

Decontamination: Wash any contaminated surfaces with a soap and water solution.[2][3]

Disposal: Seal the container and label it as hazardous waste for proper disposal.[2][3]

Step-by-Step Disposal Plan
The standard and required method for the disposal of 3-Bromo-1-propanol is through a

licensed hazardous waste disposal company.[1] In-laboratory chemical treatment is not

recommended due to the potential for hazardous reactions.[1]

Waste Segregation and Collection:

Collect all waste containing 3-Bromo-1-propanol, including unused product, reaction

residues, and contaminated consumables (e.g., pipette tips, gloves, paper towels), in a

designated hazardous waste container.[1]

The container must be leak-proof, chemically compatible with 3-Bromo-1-propanol, and

have a secure screw cap.

Labeling:
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Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "3-Bromo-1-propanol".[1]

Include information on the associated hazards (e.g., toxic, combustible).

If it is a mixed waste stream, list all components and their approximate percentages.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials such as strong oxidizing agents.[4][5] The recommended storage temperature is

between 2-8°C.[4]

Ensure the container is stored away from sources of ignition.[5]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[1]

Provide them with all necessary information about the waste stream.

Documentation:

Complete all required waste disposal forms and maintain a record of the disposal activities

as mandated by your institution and local regulations.[1]

Quantitative Data and Physical Properties
While specific regulatory disposal limits for 3-Bromo-1-propanol can vary by jurisdiction, the

following table summarizes its key physical properties relevant to its handling and hazard

assessment.
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Property Value

CAS Number 627-18-9

Molecular Formula C₃H₇BrO

Molecular Weight 138.99 g/mol

Appearance Colorless liquid

Boiling Point 145-148 °C (293-298 °F) at 760 mmHg[2]

Flash Point 94 °C (201 °F)[2]

Density 1.537 g/cm³ at 25 °C[4]

Water Solubility 167 g/L[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-1-propanol waste.
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3-Bromo-1-propanol Disposal Workflow

Generation of
3-Bromo-1-propanol Waste

Collect waste in a designated,
compatible, and sealed container.

Label container with 'Hazardous Waste'
and '3-Bromo-1-propanol'.

Store in a cool, dry, well-ventilated
satellite accumulation area.

Contact Environmental Health & Safety (EHS)
or a licensed disposal company.

Complete all required
waste disposal documentation.

Professional Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of 3-Bromo-1-
propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 3-Bromo-1-propanol | C3H7BrO | CID 12308 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 3-BROMO-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

4. 3-Bromo-1-propanol - Safety Data Sheet [chemicalbook.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 3-
Bromo-1-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121458#3-bromo-1-propanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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